Cas no 1261730-15-7 (2-Fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 2-Fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1261730-15-7
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4924255
• Update Time: 2025-10-30

2-Fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H9FN2/c14-12-8-10-6-7-11(15-13(10)16-12)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key： JOABQIJYQUIGBS-UHFFFAOYSA-N
• SMILES： FC1=CC2=CC=C(C3C=CC=CC=3)N=C2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 3.4
• Topological Polar Surface Area: 28.7

Additional information on 2-Fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine

Introduction to 2-Fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261730-15-7)

2-Fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261730-15-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of both fluoro and phenyl substituents in its molecular structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The fluoro group at the 2-position of the pyrrolopyridine ring enhances the metabolic stability and binding affinity of the molecule, which are critical factors in the development of therapeutic agents. In contrast, the phenyl group at the 6-position contributes to hydrophobic interactions and influences the overall shape complementarity with biological targets. These structural features have been extensively studied in recent years, leading to a growing body of literature on its potential applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 2-fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine as a key intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its utility in designing inhibitors targeting various enzymes and receptors involved in metabolic diseases, cancer, and neurodegenerative disorders. The compound’s ability to modulate protein-protein interactions has also been explored, suggesting its potential in developing novel therapeutic strategies.

In particular, studies have focused on its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The fluoro and phenyl substituents in 2-fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine have been shown to improve binding affinity to kinase active sites, making it an attractive scaffold for drug development. Several derivatives of this compound have entered preclinical studies, demonstrating promising results in vitro and in vivo.

The structural motif of 1H-pyrrolo[2,3-b]pyridine has also been investigated for its potential as an antagonist or agonist for G protein-coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate cellular responses to external stimuli, and they are implicated in a wide range of physiological processes. The unique combination of fluoro and phenyl groups allows for fine-tuning of receptor binding properties, enabling the development of selective ligands with improved pharmacological profiles.

Another area of interest has been the exploration of 2-fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine as a building block for antiviral agents. The increasing prevalence of resistant viral strains has necessitated the discovery of novel therapeutic compounds. The heterocyclic core of this molecule has been shown to exhibit inhibitory activity against certain viral proteases and polymerases. By modifying its substituents strategically, researchers aim to develop drugs that can overcome existing viral resistance mechanisms.

The synthesis of 2-fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine has been optimized through various methodologies to ensure high yield and purity. Traditional approaches involving multi-step organic synthesis have been complemented by modern techniques such as transition-metal-catalyzed cross-coupling reactions. These advancements have not only improved the efficiency of production but also allowed for greater flexibility in modifying the molecular structure for tailored biological activities.

The pharmacokinetic properties of derivatives derived from CAS No. 1261730-15-7 have been thoroughly evaluated to ensure their suitability for clinical applications. Parameters such as solubility, bioavailability, metabolic stability, and excretion have been carefully optimized to enhance their therapeutic efficacy while minimizing side effects. Computational modeling techniques have played a crucial role in predicting these properties before experimental validation.

In conclusion,2-fluoro-6-phenyl-1H-pyrrolo[2,3-b]pyridine represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features make it an invaluable scaffold for developing novel bioactive molecules with improved pharmacological profiles. As research continues to uncover new biological targets and mechanisms,this compound is poised to play an increasingly important role in drug discovery and development.